5-(3,4-dihydro-2(1H)-isoquinolinyl)-1,2,4-triazin-3(2H)-one

• Molecular Formula: C12H12N4O
• Molecular Weight: 228.25 g/mol
• IUPAC Name: 5-(3,4-dihydro-1H-isoquinolin-2-yl)-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C12H12N4O/c17-12-14-11(7-13-15-12)16-6-5-9-3-1-2-4-10(9)8-16/h1-4,7H,5-6,8H2,(H,14,15,17)
• InChI Key: HIHFVNBCZNBCRM-UHFFFAOYSA-N
• SMILES: C1CN(CC2=CC=CC=C21)C3=NC(=O)NN=C3

Description

5-(3,4-dihydro-2(1H)-isoquinolinyl)-1,2,4-triazin-3(2H)-one, also known as Dihydro-Isoquinoline-Triazine (DHIQ), is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DHIQ is a derivative of isoquinoline and triazine, which are commonly used in the pharmaceutical industry to develop drugs for various diseases.

Mechanism of Action

The mechanism of action of DHIQ is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in the body. DHIQ has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. DHIQ also inhibits the activity of protein kinase C, an enzyme that is involved in cell signaling and regulation.
Biochemical and Physiological Effects:
DHIQ has been shown to have various biochemical and physiological effects in the body. In cancer cells, DHIQ has been shown to induce apoptosis, inhibit angiogenesis, and inhibit the activity of topoisomerase II. In Alzheimer's disease and Parkinson's disease, DHIQ has been shown to inhibit the aggregation of amyloid beta and alpha-synuclein proteins, respectively. DHIQ has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using DHIQ in lab experiments is that it is a relatively simple compound to synthesize and can be easily modified to create derivatives with different properties. However, one limitation of using DHIQ in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its therapeutic effects.

Future Directions

There are several future directions for research on DHIQ. One area of research is the development of DHIQ derivatives with improved therapeutic properties. Another area of research is the elucidation of the mechanism of action of DHIQ, which could lead to the development of more targeted therapies. Additionally, more research is needed to determine the safety and efficacy of DHIQ in clinical trials.

Synthesis Methods

DHIQ can be synthesized through a multistep reaction from commercially available starting materials. One of the most common methods for synthesizing DHIQ involves the condensation of 2-aminobenzaldehyde and 2,4,6-trichloro-1,3,5-triazine followed by reduction with sodium borohydride. The resulting product is then cyclized with acetic anhydride to yield DHIQ. Other methods for synthesizing DHIQ have also been reported in the literature.

Scientific Research Applications

DHIQ has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, DHIQ has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. DHIQ has also been studied as a potential treatment for Alzheimer's disease and Parkinson's disease due to its ability to inhibit the aggregation of amyloid beta and alpha-synuclein proteins, respectively.